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Compound of Interest

Compound Name: 1-Chloro-5-phenylpentane

Cat. No.: B101639

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C11H15CI represents a multitude of structural isomers of alkyl halides.
Due to the varied arrangements of atoms, a single IUPAC name cannot be assigned to this
formula. This guide provides an overview of the concept of isomerism as it pertains to
C11H15CI, presents several exemplary isomers with their corresponding IUPAC names, and
furnishes available data and a representative experimental protocol to illustrate the depth of
information required for a comprehensive analysis of a specific isomer.

The Isomerism of C11H15CI

The molecular formula C11H15Cl indicates a degree of unsaturation of four, suggesting the
presence of a benzene ring. The remaining five carbon atoms and the chlorine atom can be
arranged in numerous ways, leading to a wide array of isomers. These isomers can differ in the
structure of the alkyl chain, the position of the chlorine atom, and the substitution pattern on the
benzene ring.

For instance, the alkyl chain can be a straight pentyl group, or it can be branched in various
ways (e.g., isopentyl, neopentyl, or other branched structures). The chlorine atom can be
attached to the alkyl chain or directly to the benzene ring (though the latter is an aryl halide).
Furthermore, the substitution on the benzene ring can be ortho, meta, or para.

Here are a few examples of isomers of C11H15CI with their IUPAC names:
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e 1-Chloro-5-phenylpentane[1][2]

e 1-Butyl-4-(chloromethyl)benzene[3]
e Benzene, (2-chloro-1-methylbutyl)-[4]
e Benzene, (3-chloro-3-methylbutyl)-[5]

e Benzene, (1-chloro-1-methylbutyl)-[6]

Benzene, [2-chloro-3-methylbutyl]-[7]

Data Presentation

To facilitate comparison, quantitative data for a selection of C11H15Cl isomers are summarized
below. The availability of comprehensive data is highly dependent on the specific isomer of
interest.

Table 1: Physicochemical and Spectroscopic Data for Selected C11H15Cl Isomers
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Property

1-Chloro-5-
phenylpentane

Benzene, (2-chloro-
1-methylbutyl)-

Benzene, (3-chloro-
3-methylbutyl)-

Molecular Formula

C11H15CI[1]

C11H15CI[4]

C11H15CI[5]

Molecular Weight 182.69 g/mol [1] 182.690 g/mol [4] 182.690 g/mol [5]
5-
Benzene, (2-chloro-1- Benzene, (3-chloro-3-
IUPAC Name chloropentylbenzene|
1 methylbutyl)-[4] methylbutyl)-[5]
CAS Number 15733-63-8[1] Not Available 4830-95-9[5]

Kovats Retention

Index

1353 (Standard non-
polar)[1]

1279 (Normal alkane
RI, non-polar column,

temperature ramp)[4]

1326 (Normal alkane
RI, non-polar column,

temperature ramp)[5]

Spectroscopic Data

13C NMR, GC-MS,
FTIR, Raman[1]

Gas

Chromatography[4]

Mass spectrum
(electron ionization),
Gas
Chromatography[5]

Experimental Protocols

Detailed experimental protocols are crucial for the synthesis and analysis of specific isomers.

Below is a representative synthesis protocol for a related compound, 1-chloro-2-o0xo-5-

phenylpentane, which illustrates the level of detail required.

Synthesis of 1-chloro-2-oxo0-5-phenylpentane[8]

» Materials: 4-Phenylbutanoyl chloride (14.7 g), diazomethane (7.5 g) in diethyl ether (340 ml),

anhydrous hydrogen chloride gas, crushed ice, water, aqueous sodium carbonate solution

(2N), anhydrous magnesium sulphate.

e Procedure:

o 4-Phenylbutanoyl chloride is added dropwise to a stirred solution of diazomethane in
diethyl ether at 0°C.

o The solution is stirred in an ice bath for an additional hour.
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o The solution is then saturated with anhydrous hydrogen chloride gas.
o After 1 hour at 0°C, dry nitrogen is passed through the solution.

o The solution is poured onto crushed ice (approximately 300 ml).

o The ethereal layer is separated.

o The aqueous phase is diluted with water (150 ml), saturated with sodium chloride, and
extracted with diethyl ether.

o The combined ethereal solutions are washed with water, aqueous sodium carbonate
solution (2N), and then again with water.

o The solution is dried over anhydrous magnesium sulphate.

o The solvent is evaporated, and the residue is distilled to yield 1-chloro-2-oxo-5-
phenylpentane.

Visualizations

Diagrams are essential for visualizing relationships and workflows. Below are examples of a
logical diagram illustrating the concept of isomerism for C11H15Cl and a hypothetical
experimental workflow.
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Structural Isomers

1-Chloro-5-phenylpentane

can bhe

1-Butyl-4-(chloromethyl)benzene

Molecular Formula
C11H15CI

Benzene, (2-chloro-1-methylbutyl)-

\

Other Isomers...

Click to download full resolution via product page

Caption: Logical diagram illustrating that a single molecular formula can correspond to multiple
structural isomers.
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:
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'
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(if applicable)

y

Data Analysis and Reporting

End: Comprehensive Isomer Profile
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Caption: A generalized experimental workflow for the characterization of a specific chemical
isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Isomers of
C11H15CI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101639#iupac-name-for-c11h15cl-alkyl-halide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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